Cas no 3405-89-8 (2-(4-chlorobenzenesulfonyl)acetic acid)

• Product Name: 2-(4-chlorobenzenesulfonyl)acetic acid
• CAS No: 3405-89-8
• MF: C₈H₇ClO₄S
• MW: 234.656780481339
• MDL: MFCD00201948
• CID: 84737
• PubChem ID: 55680
• Update Time: 2025-04-18

2-(4-chlorobenzenesulfonyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-((4-Chlorophenyl)sulfonyl)acetic acid
• (4-Chlorophenylsulfonyl)acetic acid
• 2-(4-chlorophenyl)sulfonylacetic acid
• 2-[(4-Chlorophenyl)sulfony]Acetic Acid
• 2-[(4-Chlorophenyl)sulfonyl]acetic acid
• 4-CHLOROPHENYLSULFONYLACETIC ACID ---WHITE POWDER---
• 4-Chlorophenylsulfonylacetic acid
• chlorophenylsulfonylaceticacid
• F0722-0258
• Aceticacid, [(4-chlorophenyl)sulfonyl]- (9CI)
• Acetic acid,[(p-chlorophenyl)sulfonyl]- (7CI,8CI)
• NSC203148
• p-Chlorophenylsulfonylacetic acid
• NSC-203148
• 2-((4-chlorophenyl)sulfonyl)aceticacid
• MFCD00201948
• [(4-chlorophenyl)sulfonyl]acetic acid
• 2-(4-chlorobenzenesulfonyl)acetic acid
• BB 0219371
• AKOS000271273
• SR-01000390453-1
• FT-0618252
• 3405-89-8
• SCHEMBL3671530
• 2-(4-chloro-phenylsulfonyl)acetic acid
• 4-chlorophenyl sulfonylacetic acid
• (4-Chlorobenzene-1-sulfonyl)acetic acid
• SR-01000390453
• EN300-04476
• 2E-054
• J-505237
• 2-[(4-CHLOROPHENYL)SULFONYL]ACETICACID
• IAONCYGNBVHNCT-UHFFFAOYSA-N
• 2-[(4-chlorophenyl)sulfonyl]acetic acid, AldrichCPR
• Z56852692
• DTXSID00275610
• 2-(4-chlorophenylsulfonyl)acetic acid
• Cambridge id 5493053
• (4-Chloro-benzenesulfonyl)-acetic acid
• ALBB-009423
• STK288474
• Acetic acid, [(4-chlorophenyl)sulfonyl]-
• acetic acid, 2-(4-chlorophenyl)sulfonyl-
• BBL000355
• DB-080894
• (4-chlorobenzenesulfonyl)acetic acid

• MDL： MFCD00201948
• Inchi： 1S/C8H7ClO4S/c9-6-1-3-7(4-2-6)14(12,13)5-8(10)11/h1-4H,5H2,(H,10,11)
• InChI Key： IAONCYGNBVHNCT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(CC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 233.97500
• Monoisotopic Mass: 233.975357
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.8
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4

Experimental Properties

• Color/Form: White powder
• Density: 1.52
• Melting Point: 121-123°C
• Boiling Point: 472.1°Cat760mmHg
• Flash Point: 239.3°C
• PSA: 79.82000
• LogP: 2.27910
• Solubility: Not determined

2-(4-chlorobenzenesulfonyl)acetic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT